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Compound of Interest

Compound Name:
Methyl 4-acetamido-2-

hydroxybenzoate

Cat. No.: B132618 Get Quote

Solubility Profile of Methyl 4-acetamido-2-
hydroxybenzoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Methyl 4-acetamido-2-hydroxybenzoate. Due to the limited availability of specific quantitative

solubility data for this compound in publicly accessible literature, this document focuses on

providing available qualitative information, detailed experimental protocols for determining

solubility, and quantitative data for structurally similar compounds to infer a likely solubility

profile.

Data Presentation: Solubility Summary
Precise quantitative solubility data for Methyl 4-acetamido-2-hydroxybenzoate is not readily

available. However, qualitative descriptions indicate it is slightly soluble in Dimethyl Sulfoxide

(DMSO) and Methanol. To provide a more comprehensive understanding, the following table

includes quantitative solubility data for structurally analogous compounds: Methylparaben,

Salicylamide, and Acetaminophen. This comparative data can offer insights into the probable

solubility behavior of Methyl 4-acetamido-2-hydroxybenzoate in common laboratory solvents.
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Solvent

Methyl 4-
acetamido-2-
hydroxybenzo
ate

Methylparaben
( g/100g at
25°C)[1]

Salicylamide
(mol/L at 25°C)
[2]

Acetaminophe
n (mg/mL)[3]

Water
Data not

available
0.25 ~0.015

~2 (in PBS, pH

7.2)

Methanol Slightly Soluble 59 ~1.0
Data not

available

Ethanol
Data not

available
52

Data not

available
~25

Acetone
Data not

available
47

Data not

available
Soluble[4]

Ethyl Acetate
Data not

available

Data not

available
~0.75 Soluble[4]

Dichloromethane
Data not

available

Data not

available

Data not

available

Data not

available

Chloroform
Data not

available

Data not

available

Data not

available

Data not

available

Dimethyl

Sulfoxide

(DMSO)

Slightly Soluble
Data not

available

Data not

available
~20

Dimethylformami

de (DMF)

Data not

available

Data not

available

Data not

available
~25

Disclaimer: The quantitative data presented for the structurally similar compounds should be

used as a directional guide only. Experimental determination is required for precise solubility

values of Methyl 4-acetamido-2-hydroxybenzoate.

Experimental Protocols: Determining
Thermodynamic Solubility
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The most common and reliable method for determining the thermodynamic solubility of a

compound is the Shake-Flask Method. This method establishes the equilibrium solubility of a

solute in a solvent at a given temperature.

Shake-Flask Method Protocol
Objective: To determine the equilibrium concentration of Methyl 4-acetamido-2-
hydroxybenzoate in a chosen solvent at a specific temperature.

Materials:

Methyl 4-acetamido-2-hydroxybenzoate (pure solid)

Solvent of interest (analytical grade)

Screw-capped vials or flasks

Thermostatically controlled shaker or incubator

Analytical balance

Filtration device (e.g., syringe filters with appropriate membrane)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation: Add an excess amount of solid Methyl 4-acetamido-2-hydroxybenzoate to a

series of vials containing a known volume of the selected solvent. The excess solid is crucial

to ensure that a saturated solution is formed.

Equilibration: Seal the vials tightly and place them in a thermostatically controlled shaker set

to the desired temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined

period (typically 24-72 hours) to ensure equilibrium is reached. The time required for

equilibration should be determined experimentally by taking measurements at different time

points until the concentration of the solute in the solution remains constant.
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Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for a sufficient time to allow the excess solid to settle.

Sampling and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring no solid

particles are disturbed. Immediately filter the aliquot using a syringe filter that is compatible

with the solvent and does not adsorb the solute.

Quantification: Analyze the concentration of Methyl 4-acetamido-2-hydroxybenzoate in the

clear, saturated filtrate using a validated analytical method such as HPLC or UV-Vis

spectrophotometry. A calibration curve prepared with standard solutions of the compound in

the same solvent is required for accurate quantification.

Data Reporting: Express the solubility in standard units such as mg/mL or g/100mL at the

specified temperature.

Mandatory Visualization: Synthesis Pathway and
Experimental Workflow
The following diagrams illustrate the synthesis of Methyl 4-acetamido-2-hydroxybenzoate
and the general workflow for solubility determination.

Methyl 4-amino-2-hydroxybenzoate

Reaction MixtureAcetyl Chloride

Sodium Bicarbonate
in Water/Ethyl Acetate

Methyl 4-acetamido-2-hydroxybenzoateAcetylation

Click to download full resolution via product page

Synthesis of Methyl 4-acetamido-2-hydroxybenzoate.
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Shake-Flask Solubility Determination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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